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Compound of Interest

4,4'-Methylenebis(N,N-
Compound Name:
diglycidylaniline)

cat. No.: B1199333

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 4,4'-Methylenebis(N,N-diglycidylaniline), a tetrafunctional
epoxy resin of significant interest in various high-performance material applications.

Core Chemical Structure and Properties

4,4'-Methylenebis(N,N-diglycidylaniline), commonly abbreviated as MBDGA or TGDDM
(Tetraglycidyl-4,4'-diaminodiphenylmethane), is a complex organic molecule with the chemical
formula C2sH30N20a. Its structure is characterized by a central methylene bridge connecting
two aniline moieties. Each nitrogen atom of the aniline groups is further substituted with two
glycidyl groups, resulting in a tetrafunctional molecule. This high functionality is a key
determinant of its properties and applications.

The molecule possesses two aromatic rings which impart rigidity, and four reactive epoxy
(glycidyl) groups. These epoxy rings are susceptible to ring-opening polymerization, allowing
the molecule to form highly cross-linked and robust thermosetting polymers.

Physicochemical and Identification Data

The following tables summarize key quantitative data for 4,4'-Methylenebis(N,N-
diglycidylaniline).
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Table 1: Identification Properties

Identifier Value

CAS Number 28768-32-3
Molecular Formula C25H30N204
Molecular Weight 422.52 g/mol

4,4'-Methylenebis[N,N-bis(oxiran-2-
IUPAC Name N
ylmethyl)aniline]

Synonyms TGDDM, Tetraglycidyl-4,4'-methylenedianiline

Table 2: Physical and Chemical Properties

Property Value

Appearance Yellow, sticky liquid
Density 1.15g/mL at 25 °C
Refractive Index n20/D 1.601

Boiling Point 619.3 °C at 760 mmHg
Vapor Pressure 2.9x107> mm Hg at 25 °C

Synthesis of 4,4'-Methylenebis(N,N-
diglycidylaniline)

The synthesis of 4,4'-Methylenebis(N,N-diglycidylaniline) is typically a two-step process. The
first step involves the reaction of 4,4'-diaminodiphenylmethane with an excess of
epichlorohydrin. This reaction leads to the formation of a chlorohydrin intermediate. The
subsequent step is a dehydrochlorination reaction, usually carried out in the presence of a
base such as sodium hydroxide, to form the final diglycidyl ether.

Experimental Protocol for Synthesis
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While specific laboratory-scale protocols can vary, a general methodology is as follows:
Step 1: Formation of the Chlorohydrin Intermediate
e 4.4'-diaminodiphenylmethane is dissolved in an excess of epichlorohydrin.

e The mixture is heated to a specific temperature (e.g., 90-120 °C) and stirred for a defined
period to allow for the addition of the epichlorohydrin to the amine groups.

e The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

Step 2: Dehydrochlorination

After the formation of the chlorohydrin intermediate, the reaction mixture is cooled.

e A solution of sodium hydroxide is added dropwise to the mixture while maintaining a
controlled temperature. This step facilitates the ring-closure to form the epoxy groups.

e The reaction is allowed to proceed until completion, which can be confirmed by the absence
of the chlorohydrin intermediate in analytical tests.

e The resulting mixture is then worked up to isolate the 4,4'-Methylenebis(N,N-
diglycidylaniline). This typically involves washing with water to remove salts and unreacted
sodium hydroxide, followed by removal of the excess epichlorohydrin under reduced
pressure.

Applications

4,4'-Methylenebis(N,N-diglycidylaniline) is a widely used epoxy resin, particularly in
applications requiring high thermal and mechanical performance. Its tetrafunctional nature
allows for the formation of densely cross-linked polymer networks.

Key application areas include:

» Aerospace and Automotive Industries: Used in the formulation of high-performance
adhesives and composites due to its high thermal stability.
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e UV-Curable Resins: Serves as a crosslinker for UV-curable resins.

e Biocompatible Materials: Employed as a crosslinking agent in the production of hydrogels
and tissue engineering scaffolds. Its ability to form stable crosslinks is also valuable in the
creation of medical devices, implants, and drug delivery systems.

Visualizations

The following diagrams illustrate the chemical structure and a generalized workflow for the
synthesis of 4,4'-Methylenebis(N,N-diglycidylaniline).
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Caption: Chemical structure of 4,4'-Methylenebis(N,N-diglycidylaniline).
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Caption: Generalized synthesis workflow for 4,4'-Methylenebis(N,N-diglycidylaniline).

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Methylenebis(N,N-
diglycidylaniline)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1199333#4-4-methylenebis-n-n-diglycidylaniline-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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